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Zhan Catalyst-1B at a Glance

Zhan Catalyst-1B is a ruthenium-based complex belonging to the Hoveyda-Grubbs family of olefin

metathesis catalysts. Its key feature is an electron-withdrawing dimethylsulfonamide group on the

benzylidene ligand, which influences its reactivity and stability [1].

The table below summarizes its basic properties:

Property Description

Chemical
Name

Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-

((dimethylamino)sulfonyl)-2-(1-methylethoxy)phenyl)methylene)ruthenium(II) [2] [3]

Molecular
Formula

C₃₃H₄₃Cl₂N₃O₃RuS [2] [4]

CAS Number 918870-76-5 [4] [3]

Appearance Green solid [1] [2]

Molar Mass 733.75 g·mol⁻¹ [1] [4]
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Property Description

Key Feature Electron-withdrawing sulfonamide group on the benzylidene ligand [1]

Documented Applications in Synthesis

The search results highlight the use of Zhan Catalyst-1B in specific, complex synthetic sequences. A

general, standalone RCM protocol was not detailed.

Cascade Reactions for Complex Molecule Synthesis

One prominent application is in a tandem reaction sequence to synthesize enantioenriched γ-lactams from

indole derivatives.

Reaction Sequence: The process involves a ring-closing metathesis/double bond
isomerization/Mannich reaction cascade [5].
Catalytic System: The transformation uses sequential catalysis, where the Zhan-1B catalyst first

performs the RCM, followed by a chiral phosphoric acid that catalyzes the subsequent steps [5].
Reported Performance: This method achieved the synthesis of γ-lactams in yields of up to 92% with

high enantiomeric excess (95% ee) [5].

The following diagram outlines the workflow of this catalytic cascade:
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Diene Substrate

Ring-Closing Metathesis (RCM)
Zhan Catalyst-1B

Double Bond Isomerization
Chiral Phosphoric Acid

Mannich Reaction
Chiral Phosphoric Acid

Enantioenriched γ-Lactam
(Up to 92% yield, 95% ee)

Click to download full resolution via product page

Synthesis of Heteroaromatic Compounds

Zhan Catalyst-1B has also been employed in de novo synthesis strategies for nitrogen-containing

heteroaromatics like pyridines and pyridazines, which are common scaffolds in pharmaceuticals [6].

Strategy: The approach uses RCM as a key step to form a dihydropyridine intermediate. This
intermediate is then functionalized and aromatized to produce the final substituted pyridine [6].

Catalyst Note: The research paper mentions that the Zhan 1B catalyst was evaluated alongside the
Grubbs-Hoveyda second-generation catalyst for these RCM reactions, indicating its utility in

constructing challenging rings for heteroaromatic systems [6].

Practical Handling and Considerations
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Aspect Guidelines

Handling Handle in a well-ventilated area and use appropriate personal protective equipment
(PPE). The catalyst may be air- and moisture-sensitive, though specific handling

atmosphere (e.g., glovebox) is not detailed in results [4].

Solubility The catalyst is soluble in dichloromethane (DCM), chloroform, and ether, but insoluble

in alcohols like methanol and ethanol [1].

Storage Store in a cool, dry place, away from moisture and direct sunlight [4].

Immobilized
Forms

For reduced metal leaching and easier product separation, Zhan Catalyst-1B can be
immobilized on solid supports like mesoporous molecular sieves (MCM-41, SBA-15).

This is highly relevant for processes where low ruthenium contamination in the product
is critical [7] [8].

Key Takeaways for Practitioners

Catalyst Selection: Zhan Catalyst-1B is a viable and sometimes superior option for challenging
RCM reactions, especially those involving sterically hindered or electron-deficient olefins, due to its

modified ligand structure [1] [6].
Complex Synthesis: Its proven effectiveness in cascade reactions and the synthesis of privileged

heterocyclic structures makes it a powerful tool for constructing complex molecular architectures in
fewer steps [5] [6].

Process Chemistry: The catalyst's ability to be immobilized on solid supports provides a pathway to
develop more sustainable and industrially applicable metathesis processes with minimal metal

contamination in the final product [7] [8].

Knowledge Gaps and Further Research

It is important to note that the search results do not contain a detailed, step-by-step general protocol for a

standard RCM reaction using Zhan Catalyst-1B, including aspects like:

Specific recommended catalyst loadings for different substrate types.

Optimal reaction temperatures and precise times.
Detailed work-up and purification procedures to remove ruthenium residues.
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To address these gaps, I suggest you consult specialized organic chemistry databases and primary literature

for specific substrate classes, or consider reaching out to chemical suppliers for technical data sheets.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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